Magnetically frustrated synthetic end member Mn2(PO4)OH in the triplite–triploidite family†

Dalton Transactions Pub Date: 2017-06-08 DOI: 10.1039/C7DT01707C

Abstract

The manganese end member of triplite–triploidite series of compounds, Mn2(PO4)OH, is synthesized by a hydrothermal method. Its crystal structure is refined in the space group P21/c with a = 12.411(1) Å, b = 13.323(1) Å, c = 10.014(1) Å, β = 108.16(1), V = 1573.3 Å3, Z = 8, and R = 0.0375. Evidenced in measurements of magnetization M and specific heat Cp, Mn2(PO4)OH reaches a long range antiferromagnetic order at TN = 4.6 K. As opposed to both triplite Mn2(PO4)F and triploidite-type Co2(PO4)F, the title compound is magnetically frustrated being characterized by the ratio of Curie–Weiss temperature Θ to Néel temperature TN of about 20. The large value of frustration strength |Θ|/TN stems from the twisted saw tooth chain geometry of corner sharing triangles of Mn polyhedra, which may be isolated within tubular fragments of a triploidite crystal structure.

Graphical abstract: Magnetically frustrated synthetic end member Mn2(PO4)OH in the triplite–triploidite family
Magnetically frustrated synthetic end member Mn2(PO4)OH in the triplite–triploidite family†
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